Cas no 58879-34-8 ((S)-(5-Oxotetrahydrofuran-2-yl)methyl 4-methylbenzenesulfonate)

• Product Name: (S)-(5-Oxotetrahydrofuran-2-yl)methyl 4-methylbenzenesulfonate
• CAS No: 58879-34-8
• MF: C₁₂H₁₄O₅S
• MW: 270.301562786102
• MDL: MFCD00082548
• CID: 90004
• PubChem ID: 24862440
• Update Time: 2025-04-18

(S)-(5-Oxotetrahydrofuran-2-yl)methyl 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• (S)-(5-Oxotetrahydrofuran-2-yl)methyl 4-methylbenzenesulfonate
• (S)-(+)-Dihydro-5-(p-tolylsulfonyloxymethyl)-2(3H)-furanone
• (2S)-toluene-4-sulfonic acid 5-oxo-tetrahydro-furan-2-ylmethyl ester
• (5S)-(+)-dihydro-5-(p-tolylsulfonyloxymethyl)-2(3H)-furanone
• (S)-(+)-Dihydro-5-(4-tolylsulfonyloxymethyl)-2(3H)-furanon
• (S)-(+)-Dihydro-5-(p-tolysulfonyioxymethyl)-2-(3H)-furanone
• (S)-(+)-γ-Tosyloxymethyl-γ-butyrolactone
• 5-O-p-toluenesulfonyl-2,3-dideoxy-D-glycero-pentono-1,4-lactone
• toluene-4-sulfonic acid (S)-5-oxo-tetrahydro-furan-2-ylmethyl ester
• SCHEMBL506818
• toluene4-sulfonic acid (S)-5-oxo-tetrahydro-furan-2-ylmethyl ester
• AKOS015840413
• (5-oxooxolan-2-yl)methyl 4-methylbenzene-1-sulfonate
• MGAXYKDBRBNWKT-JTQLQIEISA-N
• (S)-(+)-Dihydro-5-(p-tolylsulfonyloxymethyl)-2(3H)-furanone, 98%
• A832058
• 58879-34-8
• [(2S)-5-oxooxolan-2-yl]methyl 4-methylbenzenesulfonate
• ?(S)-(+)-Dihydro-5-(p-tolysulfonyioxymethyl)-2-(3H)-furanone
• C12H14O5S
• [(2S)-5-oxotetrahydrofuran-2-yl]methyl 4-methylbenzenesulfonate
• (S)-(+)-dihydro-5-(p-tolylsulfonyloxymethyl)-2-(3H)-furanone
• (S)--(+)-?-Tosyloxymethyl-?-butyrolactone
• DTXSID60974374
• AKOS015913671
• G77898

• MDL： MFCD00082548
• Inchi： 1S/C12H14O5S/c1-9-2-5-11(6-3-9)18(14,15)16-8-10-4-7-12(13)17-10/h2-3,5-6,10H,4,7-8H2,1H3/t10-/m0/s1
• InChI Key： MGAXYKDBRBNWKT-JTQLQIEISA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC[C@@H]1CCC(=O)O1

Computed Properties

• Exact Mass: 270.05600
• Monoisotopic Mass: 270.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 69.7

Experimental Properties

• Color/Form: Not available
• Density: 1.3900 (rough estimate)
• Melting Point: 86-88 °C (lit.)
• Boiling Point: 383.42°C (rough estimate)
• Flash Point: 242°C
• Refractive Index: 1.5060 (estimate)
• PSA: 78.05000
• LogP: 2.48670
• Solubility: Not available
• Optical Activity: [α]20/D +46°, c = 1 in chloroform

(S)-(5-Oxotetrahydrofuran-2-yl)methyl 4-methylbenzenesulfonate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305 +P351+ P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone